Cas no 1805583-23-6 (Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate)

• Product Name: Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate
• CAS No: 1805583-23-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4938779
• Update Time: 2025-07-18

Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate

• Inchi： 1S/C11H12N2O3/c1-16-11(15)4-9-8(6-13)2-7(5-12)3-10(9)14/h2-3,14H,4,6,13H2,1H3
• InChI Key： NGYAMTXKNPQMGC-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(CN)=C1CC(=O)OC

Computed Properties

• Exact Mass: 220.08479225 g/mol
• Monoisotopic Mass: 220.08479225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.22
• XLogP3: -0.1
• Topological Polar Surface Area: 96.3

Additional information on Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate

Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate (CAS No. 1805583-23-6): A Comprehensive Overview

Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate (CAS No. 1805583-23-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications. Its molecular structure, featuring a combination of hydroxyl, cyano, and amino functional groups, makes it a versatile intermediate in the synthesis of more complex molecules.

The Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-known scaffold in medicinal chemistry. The presence of multiple reactive sites on its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. This flexibility has made it a valuable building block in the design of novel drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 2-aminomethyl group, in particular, has been studied for its role in enhancing binding affinity and metabolic stability in drug molecules. Additionally, the 4-cyano and 6-hydroxy substituents contribute to the compound's overall reactivity and interaction with biological systems.

Current research indicates that derivatives of this compound exhibit promising activities in several disease models. For instance, studies have shown that modifications of the phenylacetic acid core can lead to compounds with anti-inflammatory and analgesic properties. The Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate structure provides a foundation for further exploration in these areas, potentially leading to the discovery of new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to introduce the desired functional groups efficiently. The optimization of these synthetic pathways is crucial for large-scale production and industrial applications.

The pharmacokinetic profile of Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate is another critical aspect that researchers are actively investigating. Understanding how the body processes this compound can provide insights into its potential therapeutic effects and side effects. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its suitability for human use.

In addition to its pharmaceutical applications, this compound has shown potential in material science and industrial chemistry. Its unique reactivity makes it useful as a precursor for more complex polymers and specialty chemicals. The ability to functionalize its structure allows for the creation of materials with tailored properties, such as enhanced durability or biodegradability.

The regulatory landscape for new chemical entities like Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate is stringent but well-established. Manufacturers must adhere to strict guidelines to ensure safety and efficacy before these compounds can be commercialized. This includes rigorous testing for toxicity, carcinogenicity, and other adverse effects. The ongoing research into this compound aims to address these regulatory requirements while maximizing its therapeutic potential.

The future directions for research on Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate are multifaceted. Scientists are exploring new synthetic routes to improve yield and reduce costs, as well as investigating novel derivatives that may offer enhanced biological activity. Collaborative efforts between academia and industry are essential to accelerate these developments and bring new treatments to patients who need them.

In conclusion, Methyl 2-aminomethyl-4-cyano-6-hydroxyphenylacetate (CAS No. 1805583-23-6) is a compound with significant potential across multiple domains of science and industry. Its unique structure and reactivity make it a valuable tool for pharmaceutical research, material science, and industrial applications. As ongoing studies continue to uncover its benefits and optimize its production methods, this compound is poised to play an important role in future advancements.